Cas no 112828-09-8 ((24R)-MC 976)

• Product Name: (24R)-MC 976
• CAS No: 112828-09-8
• Molecular Formula: C₂₇H₄₂O₃
• Molecular Weight: 414.620588779449
• CID: 2601189

(24R)-MC 976 Properties

Names and Identifiers

• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-5-cyclopropyl-5-hydroxypentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• (24R)-MC-976
• (24R)-MC 976
• (1alpha,3beta,5Z,7E,24R)-24-Cyclopropyl-9,10-secochola-5,7,10(19)-triene-1,3,24-triol

• InChIKey： NQHWMFGCRBTMOO-JHFCXCAISA-N
• Inchi： InChI=1S/C27H42O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-26,28-30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10-
• SMILES： C=C1[C@@H](O)C[C@H](O)C/C1=C/C=C2[C@@](CC[C@@H]3[C@@H](CC[C@@H](O)C4CC4)C)([H])[C@]3(C)CCC/2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Heavy Atom Count: 30

Experimental Properties

• Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives